
A Comprehensive Technical Guide to the
Physical and Chemical Properties of trans-

Terpin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Terpin

Cat. No.: B149876 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of trans-terpin (trans-p-Menthane-1,8-diol). The information is curated for

professionals in research, chemical sciences, and drug development, with a focus on

structured data, detailed experimental protocols, and visual representations of workflows and

biological pathways.

Core Physical and Chemical Properties
trans-Terpin is a monocyclic monoterpenoid diol. The quantitative physical and chemical data

for trans-terpin are summarized below for clear reference and comparison.

Table 1: General and Physical Properties of trans-Terpin
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Property Value Source(s)

IUPAC Name
(1r,4r)-4-(2-Hydroxypropan-2-

yl)-1-methylcyclohexan-1-ol
[1](2)

Synonyms
trans-p-Menthane-1,8-diol,

trans-1,8-Terpin
[3](4)

CAS Number 565-50-4 [3](5--INVALID-LINK--

Appearance Solid, Monoclinic prisms [3](4)

Melting Point 158-159 °C; 115-118 °C (dec.) [6](7--INVALID-LINK--

Boiling Point 265.0 ± 8.0 °C (Predicted) [6](8)

Density 1.018 ± 0.06 g/cm³ (Predicted) [6](8)

Water Solubility
0.02 M; 1 g dissolves in 100

mL at 20°C
[3](4)

pKa 15.18 ± 0.29 (Predicted) [6](8)

LogP 1.69850 [9](10)

Table 2: Molecular and Spectroscopic Data of trans-
Terpin

Property Value / Identifier Source(s)

Molecular Formula C₁₀H₂₀O₂ [3](5--INVALID-LINK--

Molecular Weight 172.26 g/mol [3](4)

Canonical SMILES CC1(CCC(CC1)C(C)(C)O)O [3](4)

InChI Key
RBNWAMSGVWEHFP-

UHFFFAOYSA-N
[3](4)

IR Spectrum Conforms to structure [11](12)

NMR Spectrum Conforms to structure [11](12)
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Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of trans-terpin are crucial

for reproducible research.

Synthesis from α-Terpineol
A common route to synthesize terpin involves the acid-catalyzed hydration of α-pinene or α-

terpineol. The synthesis from α-terpineol typically yields a mixture of cis- and trans-terpin.

Protocol:

Reaction Setup: A mixture of α-terpineol, water, and an acid catalyst (e.g., chloroacetic acid

or sulfuric acid) is prepared in a round-bottom flask equipped with a magnetic stirrer and a

reflux condenser.[13](13)

Hydration: The mixture is stirred vigorously and heated (e.g., to 70°C) for several hours to

promote the hydration of the double bond.[14](14)

Work-up: After cooling, the reaction mixture is neutralized with a base (e.g., sodium

bicarbonate solution). The product is then extracted into an organic solvent (e.g., diethyl

ether or chloroform).

Isolation: The organic layer is washed with brine, dried over an anhydrous salt (e.g., sodium

sulfate), and the solvent is removed under reduced pressure to yield the crude terpin
mixture.
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Workflow: Synthesis of Terpin from α-Terpineol
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Caption: General workflow for the synthesis of terpin.
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Purification by Recrystallization
trans-Terpin can be separated from its cis-isomer and other impurities through recrystallization,

exploiting differences in solubility.

Protocol:

Solvent Selection: Choose a suitable solvent or solvent system. Water or ethanol are

commonly used for terpin. The ideal solvent should dissolve the compound well at high

temperatures but poorly at low temperatures.[15](--INVALID-LINK----INVALID-LINK--

Dissolution: Dissolve the crude solid in a minimal amount of the hot solvent to create a

saturated solution.(16) If impurities remain undissolved, perform a hot filtration.(15)

Crystallization: Allow the solution to cool slowly and undisturbed. Slow cooling promotes the

formation of large, pure crystals. Cooling in an ice bath can further induce crystallization.[16]

(16)

Isolation and Drying: Collect the crystals by vacuum filtration, washing them with a small

amount of cold solvent to remove any remaining soluble impurities.[15](15) The purified

crystals are then dried.

Analytical Characterization
Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a primary technique for

separating and identifying volatile and semi-volatile compounds like trans-terpin.

Protocol: A solution of the sample is injected into the GC.

Column: A capillary column with a polar stationary phase (e.g., cyanosilicone) is typically

used to separate cis and trans isomers.[17](17)

Conditions: The oven temperature is programmed to ramp up (e.g., start at 60°C, ramp to

290°C) to elute compounds based on their boiling points and interaction with the column.

Helium is commonly used as the carrier gas.[11](11)

Detection: The separated compounds are ionized (typically by electron ionization) and

fragmented in the mass spectrometer. The resulting mass spectrum provides a molecular
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fingerprint for identification.

Nuclear Magnetic Resonance (NMR) and Infrared (IR) Spectroscopy: These techniques are

essential for structural elucidation.

NMR Spectroscopy: Both ¹H and ¹³C NMR are used to determine the carbon-hydrogen

framework of the molecule. The chemical shifts, splitting patterns, and integration of peaks in

¹H NMR, along with the number of signals in ¹³C NMR, confirm the structure and

stereochemistry.[18](18)

IR Spectroscopy: FTIR is used to identify the functional groups present. For trans-terpin, a

broad absorption band in the 3200-3600 cm⁻¹ region is characteristic of the O-H (hydroxyl)

groups.[18](18)

Biological Activity and Signaling Pathways
While the cis-isomer of terpin (terpin hydrate) is well-known for its expectorant properties,

terpenoids as a class exhibit a wide range of biological activities, including anti-inflammatory,

antioxidant, and anticancer effects.[19](20--INVALID-LINK--

Anti-inflammatory and Anticancer Potential
Many terpenoids exert their biological effects by modulating key intracellular signaling

pathways.[1](1) A central pathway implicated in inflammation and cancer, which is often

targeted by terpenoids, is the Nuclear Factor-kappa B (NF-κB) pathway.[21](22--INVALID-

LINK--

Although the specific mechanism for trans-terpin has not been fully elucidated, the generalized

pathway for terpenoid-mediated NF-κB inhibition provides a strong hypothetical model for its

potential anti-inflammatory and anticancer action.

Generalized Terpenoid Action on the NF-κB Pathway:

Inhibition of IκBα Phosphorylation: In resting cells, NF-κB is held inactive in the cytoplasm by

an inhibitory protein called IκBα. Inflammatory stimuli (like TNF-α or LPS) lead to the

activation of the IKK complex, which then phosphorylates IκBα.
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Prevention of IκBα Degradation: Phosphorylation marks IκBα for ubiquitination and

subsequent degradation by the proteasome. Many terpenoids can inhibit the IKK complex,

thus preventing this degradation.[6](6)

Blocking NF-κB Translocation: By stabilizing the NF-κB/IκBα complex, terpenoids block the

translocation of the active NF-κB dimer into the nucleus.

Downregulation of Pro-inflammatory Genes: With NF-κB unable to enter the nucleus, it

cannot bind to DNA and activate the transcription of target genes, which include those for

pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1), chemokines, and enzymes like COX-2.

[9](9)

This inhibition of the NF-κB pathway is a key mechanism by which terpenoids can suppress

inflammation and inhibit the proliferation and survival of cancer cells.[3](3)
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Hypothetical Signaling Pathway for Terpenoids
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Caption: Terpenoid action on the NF-κB signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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